Cas no 936091-14-4 (TG101209)

TG101209 structure

Product Name:TG101209

CAS No:936091-14-4

MF:C₂₆H₃₅N₇O₂S

MW:509.666803598404

MDL:MFCD15528085

CID:69569

Update Time:2024-10-26

TG101209 Chemical and Physical Properties

Names and Identifiers

- N-(tert-Butyl)-3-((5-methyl-2-((4-(4-methylpiperazin-1-yl)phenyl)amino)pyrimidin-4-yl)amino)benzenesulfonamide
- TG101209
- N-(1,1-DIMETHYLETHYL)-3-[[5-METHYL-2-[[4-(4-METHYL-1-PIPERAZINYL)PHENYL]AMINO]-4-PYRIMIDINYL]AMINO]BENZENESULFONAMIDE
- N-tert-butyl-3-[[5-methyl-2-[4-(4-methylpiperazin-1-yl)anilino]pyrimidin-4-yl]amino]benzenesulfonamide
- TG-101209
- TG 101209
- N-tert-butyl-3-(5-methyl-2-(4-(4-methylpiperazin-1-yl)phenylamino)pyrimidin-4-ylamino)benzenesulfonamide
- N-tert-butyl-3-[(5-methyl-2-{[4-(4-methylpiperazin-1-yl)phenyl]amino}pyrimidin-4-yl)amino]benzenesulfonamide
- C26H35N7O2S
- N-(1,1-
- N-(1,1-Dimethylethyl)-3-[[5-methyl-2-[[4-(4-methyl-1-piperazinyl)phenyl]amino]-4-pyrimidinyl]amino]benzenesulfonamide (ACI)
- SAR 317461
- MDL： MFCD15528085
- Inchi： 1S/C26H35N7O2S/c1-19-18-27-25(29-20-9-11-22(12-10-20)33-15-13-32(5)14-16-33)30-24(19)28-21-7-6-8-23(17-21)36(34,35)31-26(2,3)4/h6-12,17-18,31H,13-16H2,1-5H3,(H2,27,28,29,30)
- InChI Key： JVDOKQYTTYUYDV-UHFFFAOYSA-N
- SMILES： O=S(C1C=C(NC2C(C)=CN=C(NC3C=CC(N4CCN(C)CC4)=CC=3)N=2)C=CC=1)(NC(C)(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 36
Rotatable Bond Count: 8
Complexity: 783
Topological Polar Surface Area: 111

Experimental Properties

Density: 1.250

TG101209 Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

TG101209 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC7317-100 mg	TG101209	936091-14-4	>98%	100mg	$400.0	2022-02-28
DC Chemicals	DC7317-250 mg	TG101209	936091-14-4	>98%	250mg	$800.0	2022-02-28
DC Chemicals	DC7317-1 g	TG101209	936091-14-4	>98%	1g	$1600.0	2022-02-28
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T127523-5mg	TG101209	936091-14-4	98%	5mg	¥99.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T127523-100mg	TG101209	936091-14-4	98%	100mg	¥1099.90	2023-08-31
TRC	T337900-1mg	TG101209	936091-14-4		1mg	$201.00	2023-05-17
TRC	T337900-2.5mg	TG101209	936091-14-4		2.5mg	$ 90.00	2022-03-29
TRC	T337900-5mg	TG101209	936091-14-4		5mg	$913.00	2023-05-17
TRC	T337900-10mg	TG101209	936091-14-4		10mg	$1608.00	2023-05-17

TG101209 Production Method

Production Method 1

936091-14-4

Reaction Conditions

Reference

: Preparation of bi-aryl 2,4-pyrimidinediamines as inhibitors of kinases

, United States, , ,

Production Method 2

16153-81-4

936091-14-4

Reaction Conditions

1.1 Solvents: Isopropanol ; rt → 110 °C; 6 h, 110 °C
1.2 Reagents: Ammonia

Reference

: Synthetic technique of TG101209 for treating bone marrow hyperplastic tumor

Zhang, Yi-jun; Liu, Yi-wen; Chen, Yi-xing; Wang, Yan-ling; Li, De-jiang, Jingxi Huagong, 2014, 31(7), 866-869

Production Method 3

936092-52-3

308283-47-8

936091-14-4

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Dimethylformamide , 1,4-Dioxane ; 20 min, 160 °C

Reference

: Preparation of pyrimidine derivatives as JAK kinases inhibitors

, United States, , ,

Production Method 4

936092-52-3

308283-47-8

936091-14-4

Reaction Conditions

Reference

: Preparation of bi-aryl 2,4-pyrimidinediamines as inhibitors of kinases

, United States, , ,

Production Method 5

936091-14-4

Reaction Conditions

Reference

: Preparation of substituted pyrimidinediamines as potent dual BRD4-kinase inhibitors useful as cancer therapeutics

, World Intellectual Property Organization, , ,

Production Method 6

936091-14-4

Reaction Conditions

Reference

: Sulfonamide salt and preparation method

, China, , ,

Production Method 7

936091-14-4

Reaction Conditions

Reference

: Pyrimidinediamine derivatives as JAK kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases

, World Intellectual Property Organization, , ,